Cas no 2228203-91-4 (methyl 3-amino-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)propanoate)

• Product Name: methyl 3-amino-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)propanoate
• CAS No: 2228203-91-4
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 5938977
• PubChem ID: 165973034
• Update Time: 2025-06-09

methyl 3-amino-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)propanoate
• EN300-1872956
• 2228203-91-4
• methyl 3-amino-2-(1-{[(tert-butoxy)carbonyl]amino}cyclopentyl)propanoate

• Inchi： 1S/C14H26N2O4/c1-13(2,3)20-12(18)16-14(7-5-6-8-14)10(9-15)11(17)19-4/h10H,5-9,15H2,1-4H3,(H,16,18)
• InChI Key： WUTSGOFOPHOGOG-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN)C1(CCCC1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 286.18925731g/mol
• Monoisotopic Mass: 286.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 90.6Ų

Additional information on methyl 3-amino-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)propanoate

Research Brief on Methyl 3-amino-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)propanoate (CAS: 2228203-91-4)

Methyl 3-amino-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)propanoate (CAS: 2228203-91-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a critical intermediate in the synthesis of various bioactive molecules, including peptide mimetics and small-molecule inhibitors. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of novel therapeutics targeting protein-protein interactions and enzymatic pathways.

The compound's structural complexity, featuring a cyclopentyl ring and a tert-butoxycarbonyl (Boc) protected amino group, makes it a versatile building block for medicinal chemistry. Researchers have leveraged its reactivity to construct diverse pharmacophores, enabling the exploration of new chemical space for drug design. Recent publications have demonstrated its utility in the synthesis of protease inhibitors and modulators of intracellular signaling pathways, underscoring its relevance in contemporary drug development efforts.

In a 2023 study published in the Journal of Medicinal Chemistry, methyl 3-amino-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)propanoate was employed as a key intermediate in the synthesis of a novel class of SARS-CoV-2 main protease inhibitors. The researchers utilized its amino and ester functionalities to introduce structural modifications that enhanced binding affinity and selectivity. The study reported promising in vitro results, with several derivatives exhibiting low nanomolar inhibitory activity against the viral protease. These findings suggest the compound's potential in addressing unmet medical needs in antiviral therapy.

Another significant application of this compound was highlighted in a recent Bioorganic & Medicinal Chemistry Letters article, where it served as a precursor for the development of allosteric modulators of G-protein-coupled receptors (GPCRs). The study demonstrated that derivatives of methyl 3-amino-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)propanoate could effectively modulate receptor conformation, offering a new strategy for targeting GPCRs with improved specificity and reduced side effects. This research opens new avenues for the treatment of neurological and metabolic disorders.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and purification of methyl 3-amino-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)propanoate. A 2022 patent application disclosed an improved synthetic route that enhances yield and reduces byproduct formation, making the compound more accessible for large-scale pharmaceutical applications. The method employs a stereoselective cyclization strategy, ensuring high enantiomeric purity of the final product—a critical factor in drug development.

Looking ahead, researchers are exploring the compound's potential in targeted drug delivery systems. Preliminary studies suggest that its structural features could be exploited to create prodrugs with enhanced tissue specificity. Additionally, computational modeling approaches are being employed to predict novel derivatives with optimized pharmacokinetic properties. These developments position methyl 3-amino-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)propanoate as a valuable tool in the ongoing evolution of precision medicine.

In conclusion, methyl 3-amino-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)propanoate (CAS: 2228203-91-4) represents a chemically versatile and biologically relevant compound with broad applications in pharmaceutical research. Its role as a synthetic intermediate and its emerging therapeutic potential make it a compound of significant interest to the chemical biology and medicinal chemistry communities. Continued research into its applications and derivatives is expected to yield important contributions to drug discovery and development in the coming years.